Cas no 2490709-40-3 (5-Fluorochroman-4-amine hydrochloride)

• Product Name: 5-Fluorochroman-4-amine hydrochloride
• CAS No: 2490709-40-3
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5085545
• PubChem ID: 154581978
• Update Time: 2025-11-02

5-Fluorochroman-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluorochroman-4-amine hydrochloride
• 5-Fluorochroman-4-amine HCl
• D81550
• 5-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride
• 2490709-40-3
• 5-fluoro-3,4-dihydro-2H-chromen-4-amine;hydrochloride
• KS-10450
• MFCD32263920

• Inchi： 1S/C9H10FNO.ClH/c10-6-2-1-3-8-9(6)7(11)4-5-12-8;/h1-3,7H,4-5,11H2;1H
• InChI Key： JMSVFJMVGBTPLP-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC2=C1C(CCO2)N

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on 5-Fluorochroman-4-amine hydrochloride

5-Fluorochroman-4-amine hydrochloride (CAS No. 2490709-40-3): A Comprehensive Overview

5-Fluorochroman-4-amine hydrochloride (CAS No. 2490709-40-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, belonging to the chroman family, is characterized by the presence of a fluorine atom at the 5-position and an amine group at the 4-position of the chroman ring, which is further stabilized as a hydrochloride salt. The unique structural features of 5-Fluorochroman-4-amine hydrochloride make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs.

The growing interest in 5-Fluorochroman-4-amine HCl is driven by its potential applications in medicinal chemistry. Researchers are increasingly exploring its utility as a building block for novel therapeutics, especially in the context of neurological disorders such as depression, anxiety, and neurodegenerative diseases. The fluorine substitution enhances the compound's metabolic stability and bioavailability, making it a preferred choice for drug discovery programs. Recent studies have highlighted its role in modulating serotonin and dopamine receptors, which are critical targets for psychiatric medications.

From a chemical perspective, 5-Fluorochroman-4-amine hydrochloride exhibits remarkable stability under standard laboratory conditions. Its hydrochloride salt form ensures improved solubility in aqueous media, facilitating its use in various experimental setups. The compound's molecular weight and purity are critical parameters for researchers, and suppliers often provide detailed certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm the identity and purity of this compound.

The synthesis of 5-Fluorochroman-4-amine HCl typically involves multi-step organic reactions, including fluorination and amine functionalization. Advanced synthetic methodologies, such as catalytic hydrogenation and chiral resolution, have been employed to produce enantiomerically pure forms of this compound. These innovations are particularly relevant given the rising demand for stereoselective drugs in the pharmaceutical industry. The compound's synthetic versatility also makes it a subject of interest in academic research, where it is used to explore new reaction pathways and catalytic systems.

In the context of market dynamics, the demand for 5-Fluorochroman-4-amine hydrochloride has seen a steady increase, driven by its applications in drug development and chemical biology. Pharmaceutical companies and contract research organizations (CROs) are among the primary consumers of this compound, utilizing it in high-throughput screening and lead optimization campaigns. The global market for fluorinated pharmaceuticals is expanding, and 5-Fluorochroman-4-amine HCl is poised to play a pivotal role in this growth. Suppliers are increasingly focusing on scalable production methods to meet the rising demand while maintaining high purity standards.

One of the most frequently asked questions about 5-Fluorochroman-4-amine hydrochloride pertains to its safety profile and handling precautions. While the compound is not classified as a hazardous material, standard laboratory safety measures, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended during its handling. Researchers are also keen to understand its stability under various storage conditions, with most suppliers recommending storage in a cool, dry environment away from light to ensure long-term stability.

The future prospects for 5-Fluorochroman-4-amine hydrochloride are promising, with ongoing research exploring its potential in new therapeutic areas. Innovations in drug delivery systems, such as nanoparticle formulations, could further enhance its utility in targeted therapies. Additionally, the compound's role in the development of next-generation CNS drugs is a hot topic in scientific conferences and publications. As the pharmaceutical industry continues to prioritize precision medicine, the demand for specialized intermediates like 5-Fluorochroman-4-amine HCl is expected to grow.

In summary, 5-Fluorochroman-4-amine hydrochloride (CAS No. 2490709-40-3) is a versatile and valuable compound in modern chemical and pharmaceutical research. Its unique structural properties, combined with its broad applicability, make it a key player in the development of innovative therapeutics. Whether you are a researcher exploring new drug candidates or a supplier looking to meet industry demands, understanding the nuances of this compound is essential for leveraging its full potential.